Cas no 1645354-07-9 (N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide)

• Product Name: N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide
• CAS No: 1645354-07-9
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5668370
• PubChem ID: 86815106
• Update Time: 2025-05-25

N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS030639178
• Z1667345828
• EN300-26688482
• 1645354-07-9
• N-(1-CYANO-1-CYCLOPROPYLETHYL)-2-(6-NITRO-2,3-DIHYDROINDOL-1-YL)ACETAMIDE
• N-(1-cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydro-1H-indol-1-yl)acetamide
• N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide

• Inchi： 1S/C16H18N4O3/c1-16(10-17,12-3-4-12)18-15(21)9-19-7-6-11-2-5-13(20(22)23)8-14(11)19/h2,5,8,12H,3-4,6-7,9H2,1H3,(H,18,21)
• InChI Key： DOUBJRHZEPGZRQ-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=C(C=CC=2CC1)[N+](=O)[O-])NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 314.13789045g/mol
• Monoisotopic Mass: 314.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Additional information on N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide

Introduction to N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide (CAS No. 1645354-07-9)

N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1645354-07-9, belongs to a class of molecules that exhibit promising properties in the context of drug discovery and development. The intricate molecular framework of this compound, characterized by a cyano-substituted cyclopropyl group and a nitro-functionalized dihydroindole moiety, makes it a subject of intense study for its pharmacological implications.

The structural design of N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide incorporates elements that are known to enhance binding affinity and selectivity towards biological targets. The presence of a cyano group at the 1-position of the cyclopropyl ring introduces a polar region that can interact favorably with polar residues in protein binding pockets, while the nitro group on the dihydroindole ring contributes to electronic properties that may modulate receptor interactions. These features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their diverse biological activities. The dihydroindole scaffold, in particular, has been extensively studied for its role in various pharmacological applications. The nitro-substituted derivative of dihydroindole, as seen in this compound, has shown particular promise in preliminary studies due to its ability to engage with multiple biological pathways. Research indicates that such modifications can enhance metabolic stability and improve pharmacokinetic profiles, making them attractive candidates for further development.

The synthesis and characterization of N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide have been meticulously carried out by synthetic chemists to ensure high purity and yield. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure. These studies have not only confirmed the identity of the compound but also provided insights into its conformational preferences and potential hydrogen bonding interactions within biological environments.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preliminary in vitro studies have suggested that N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide may exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The unique combination of functional groups within its structure allows it to interact with various enzymes and receptors, potentially modulating pathways involved in disease progression. For instance, the cyano group has been shown to enhance binding affinity to certain proteases, while the nitro group can influence redox-sensitive signaling pathways.

The pharmacological profile of this compound is further enhanced by its favorable solubility characteristics, which facilitate its use in formulation development. Unlike many complex organic molecules that suffer from poor solubility issues, N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide demonstrates reasonable water solubility, making it suitable for oral or injectable administration. This property is crucial for ensuring bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular docking simulations have been used to predict how N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide interacts with target proteins. These simulations have provided valuable insights into binding modes and key interaction points, guiding medicinal chemists in optimizing its structure for improved potency and selectivity. Additionally, quantum mechanical calculations have helped elucidate the electronic properties of the nitro group and its influence on overall molecular reactivity.

The synthetic pathways developed for this compound highlight the ingenuity of modern organic synthesis techniques. The introduction of the cyano-substituted cyclopropyl group required careful selection of reaction conditions to ensure regioselectivity and high yield. Similarly, the nitration step on the dihydroindole ring was optimized to minimize side reactions while achieving the desired substitution pattern. These synthetic strategies not only demonstrate the feasibility of producing this compound on a larger scale but also contribute to the broader toolkit available for constructing complex heterocyclic molecules.

In conclusion, N-(1-Cyano-1-cyclopropylethyl)-2-(6-nitro-2,3-dihydroindol-1-YL)acetamide (CAS No. 1645354-07-9) represents a significant advancement in pharmaceutical research due to its intricate structure and promising biological activities. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in future drug discovery efforts.